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In the rapidly advancing field of organic photovoltaics (OPVs), the development of novel donor

and acceptor materials is paramount for achieving higher power conversion efficiencies (PCEs)

and enabling commercially viable solar energy technologies. Among the promising small

molecule donors, BTR and its chlorinated derivative, BTR-Cl, have garnered significant

attention. This guide provides an objective comparison of the performance of BTR-Cl and BTR

in organic solar cells, supported by experimental data, to assist researchers and scientists in

the selection of materials for next-generation OPV devices.

Performance Comparison of BTR-Cl and BTR-based
Organic Solar Cells
The introduction of a chlorine atom to the BTR molecular structure in BTR-Cl has been shown

to significantly enhance the performance of all-small-molecule organic solar cells (ASM-OSCs),

particularly when paired with the non-fullerene acceptor Y6. The chlorinated derivative, BTR-
Cl, exhibits improved crystallinity and optimized morphology in the active layer, leading to more

efficient charge generation and transport.

Experimental data from a direct comparison study reveals a notable increase in power

conversion efficiency (PCE) for devices utilizing BTR-Cl as the donor material compared to its
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non-chlorinated counterpart, BTR. A device based on BTR-Cl:Y6 achieved a PCE of 13.67%, a

significant improvement over the 10.67% PCE recorded for the BTR:Y6 based device.[1]

The key photovoltaic parameters for BTR-Cl and BTR when paired with the Y6 acceptor are

summarized in the table below.

Donor
Material

Acceptor Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)

BTR-Cl Y6 0.86 24.17 65.5 13.6[2]

BTR Y6 0.85 21.35 58.9 10.67[1]

Voc: Open-circuit voltage, Jsc: Short-circuit current density, FF: Fill factor, PCE: Power

conversion efficiency.

The data clearly indicates that the chlorination of the BTR molecule leads to improvements

across all key performance metrics. The higher open-circuit voltage (Voc) and short-circuit

current density (Jsc) in the BTR-Cl based device contribute to its superior overall efficiency.

The enhanced fill factor (FF) also suggests that the BTR-Cl:Y6 blend has more ideal diode

characteristics and lower series resistance.

Further studies have demonstrated that the performance of BTR-Cl based devices can be

further optimized. For instance, when BTR-Cl is paired with the asymmetric non-fullerene

acceptor BTP-FCl-FCl, a remarkable PCE of 15.29% has been achieved, with a Voc of 0.825 V,

a Jsc of 24.58 mA cm−2, and an FF of 75.36%. In ternary blend organic solar cells, the

incorporation of BTR-Cl has led to even higher efficiencies, reaching up to 17.92% by

enhancing the morphology, exciton dissociation, and charge mobility of the active layer.

Experimental Protocols
The fabrication of high-performance all-small-molecule organic solar cells involves a series of

well-defined steps. The following is a generalized experimental protocol for the fabrication of

BTR-Cl:Y6 and BTR:Y6 based devices.

1. Substrate Preparation:
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Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in ultrasonic baths of

detergent, deionized water, acetone, and isopropanol.

The cleaned substrates are then treated with UV-ozone for a specified duration to improve

the surface wettability and work function.

2. Hole Transport Layer (HTL) Deposition:

A solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-

coated onto the pre-cleaned ITO substrates.

The substrates are then annealed at a specific temperature (e.g., 150 °C) in a nitrogen-filled

glovebox to remove any residual solvent.

3. Active Layer Deposition:

Solutions of the donor (BTR-Cl or BTR) and the acceptor (Y6) in a suitable solvent (e.g.,

chloroform) are prepared at a specific donor:acceptor weight ratio (e.g., 1:1.2).

The active layer solution is then spin-coated onto the PEDOT:PSS layer in a nitrogen-filled

glovebox.

The film is subsequently annealed at an optimized temperature to promote the formation of a

favorable blend morphology.

4. Electron Transport Layer (ETL) Deposition:

An electron transport layer, such as a solution of PFN-Br or a thermally evaporated layer of

bathocuproine (BCP), is deposited on top of the active layer.

5. Cathode Deposition:

Finally, a metal cathode, typically aluminum (Al) or silver (Ag), is deposited by thermal

evaporation through a shadow mask to define the device area.

6. Device Characterization:
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The current density-voltage (J-V) characteristics of the fabricated devices are measured

under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator.

The key photovoltaic parameters (Voc, Jsc, FF, and PCE) are extracted from the J-V curves.

Experimental Workflow
The following diagram illustrates a typical workflow for the fabrication and characterization of

all-small-molecule organic solar cells.
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Caption: Workflow for the fabrication and characterization of all-small-molecule organic solar

cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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